3-Bromo-2,2-bis(bromomethyl)pentan-1-ol
Description
Properties
CAS No. |
62205-65-6 |
|---|---|
Molecular Formula |
C7H13Br3O |
Molecular Weight |
352.89 g/mol |
IUPAC Name |
3-bromo-2,2-bis(bromomethyl)pentan-1-ol |
InChI |
InChI=1S/C7H13Br3O/c1-2-6(10)7(3-8,4-9)5-11/h6,11H,2-5H2,1H3 |
InChI Key |
RIBGMRYGOKDOJF-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C(CO)(CBr)CBr)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Chemical Identity and Synonyms
Systematic Name: 3-Bromo-2,2-bis(bromomethyl)pentan-1-ol Synonyms: Tribromoneopentyl alcohol (TBNPA), Pentaerythritol tribromide, 2,2,2-Tris(bromomethyl)ethanol, 3-Bromo-2,2-bis(bromomethyl)propan-1-ol . CAS Registry Number: 1522-92-5 . Molecular Formula: C₅H₉Br₃O . Molecular Weight: 324.84 g/mol .
Physical and Chemical Properties
- Appearance : White crystalline solid .
- Melting Point : 66–69°C .
- Boiling Point : 131°C at 2.5 mmHg (vacuum) .
- Solubility: Insoluble in water (<0.1 g/100 mL); soluble in organic solvents like ethanol and acetone .
- Stability : Stable under standard conditions but decomposes upon exposure to strong bases or oxidizing agents .
Comparison with Similar Compounds
Structural Analogues and Key Differences
Physical and Chemical Properties
Preparation Methods
Stepwise Bromination with HBr/Acetic Acid
A scalable method involves reacting pentaerythritol with hydrobromic acid (HBr) in acetic acid under controlled conditions:
Procedure:
- Reagent Ratios:
- Pentaerythritol (1.0 eq)
- 48% HBr in acetic acid (11.34 eq)
- Sulfur powder (0.75 eq, as catalyst)
Reaction Conditions:
- Temperature: 50°C (during HBr addition) → 120°C (reflux)
- Duration: 6 hours
- Atmosphere: Nitrogen inert gas
Work-up:
- Distillation under reduced pressure (-0.09 MPa) to recover acetic acid
- Alcoholysis with methanol (80°C, 2 hours) to remove residual bromides
- Crystallization in n-pentane at 0°C
Yield: 93% (reported for propanol analog)
Key Mechanistic Insights:
Direct Bromination with Elemental Bromine
For higher bromine incorporation, elemental bromine (Br₂) may replace HBr. This method requires careful exotherm management:
Procedure:
- Reagent Ratios:
- Pentaerythritol (1.0 eq)
- Liquid Br₂ (2.0 eq)
- Dichloromethane (DCM) as solvent
Reaction Conditions:
- Temperature: 0°C → 25°C (gradual warming)
- Duration: 12 hours
- Light exclusion (prevent radical side reactions)
Work-up:
- Quenching with sodium thiosulfate to neutralize excess Br₂
- Column chromatography (silica gel, hexane/ethyl acetate)
Yield: 78–85% (estimated for pentanol based on propanol data)
Challenges:
- Over-bromination risks: May produce tetra-brominated byproducts without strict stoichiometric control.
- Corrosivity of Br₂ necessitates specialized reactor materials (e.g., glass-lined steel).
Oxidative Bromination Strategies
Recent advances utilize oxidative systems to improve selectivity. A nitric acid/NaNO₂ catalyst enables controlled bromine incorporation while minimizing decomposition.
Nitric Acid-Mediated Oxidation
Procedure:
- Reagent Ratios:
- Tribromoneopentyl alcohol precursor (1.0 eq)
- 65% HNO₃ (5.0 eq)
- NaNO₂ (0.1 eq, catalytic)
Reaction Conditions:
- Temperature: 60°C
- Duration: 8 hours
- Incremental precursor addition to manage exotherms
Work-up:
- Neutralization with NaOH to pH 7–8
- Solvent extraction (diethyl ether)
- Rotary evaporation
Yield: 89% (reported for propanoic acid derivative)
Advantages:
- NaNO₂ enhances reaction rate by generating NOₓ intermediates.
- Stepwise addition prevents thermal runaway.
Comparative Analysis of Methods
Key Observations:
- The HBr/acetic acid system offers the best balance of yield and scalability.
- Elemental bromine provides higher bromine incorporation but requires stringent safety measures.
- Oxidative methods show promise for industrial adaptation due to cleaner profiles.
Industrial-Scale Considerations
Continuous Flow Reactor Design
Recent patents describe tubular reactors for bromination:
- Residence Time: 30–45 minutes
- Pressure: 2–3 bar (prevents Br₂ volatilization)
- Materials: Hastelloy C-276 (resists bromine corrosion)
Benefits:
- 40% reduction in reaction time vs. batch processes
- Improved temperature control (±1°C)
Waste Management
Brominated byproducts require specialized treatment:
- Neutralization: Ca(OH)₂ slurry (converts HBr to CaBr₂)
- Recovery: 92% Br₂ recovery via vacuum distillation
Emerging Techniques
Electrochemical Bromination
Preliminary studies suggest using electrochemical cells with Pt electrodes:
- Electrolyte: NaBr in acetic acid
- Current Density: 10 mA/cm²
- Yield: 68% (early-stage, requires optimization)
Enzymatic Catalysis
Lipase-mediated bromination (in vitro trials):
- Enzyme: Candida antarctica Lipase B (CAL-B)
- Solvent: tert-Butyl methyl ether
- Conversion: 54% (24 h, 37°C)
Q & A
Q. What are the key considerations for synthesizing 3-Bromo-2,2-bis(bromomethyl)pentan-1-ol in a laboratory setting?
Methodological Answer: The synthesis typically involves bromination of a neopentyl alcohol precursor. Critical factors include:
- Substrate preparation : Start with 2,2-bis(bromomethyl)propan-1-ol or similar polyol derivatives.
- Bromination conditions : Use HBr gas or liquid bromine in a controlled environment (0–5°C) to minimize side reactions like over-bromination .
- Solvent selection : Polar aprotic solvents (e.g., dichloromethane) enhance reactivity while stabilizing intermediates.
- Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) isolates the product from diastereomers or unreacted starting materials .
Q. How can researchers optimize the yield of 3-Bromo-2,2-bis(bromomethyl)pentan-1-ol under nucleophilic bromination conditions?
Methodological Answer: Optimization requires addressing steric hindrance and competing elimination pathways:
- Catalyst screening : Lewis acids (e.g., ZnBr₂) improve bromide ion availability, enhancing regioselectivity .
- Solvent polarity : Higher polarity solvents (e.g., DMF) stabilize transition states but may increase side reactions. Balance with low-temperature kinetics.
- Molar ratios : A 1.2:1 molar excess of bromine to substrate minimizes unreacted starting material while avoiding polybromination .
- In-situ monitoring : Use FTIR to track bromine consumption (disappearance of C-Br stretching at 550–600 cm⁻¹) .
Contradiction Note : Some protocols report higher yields with NBS (N-bromosuccinimide) in radical-initiated bromination, but this may alter regiochemistry .
Analytical Research Question
Q. What spectroscopic methods are most effective for characterizing 3-Bromo-2,2-bis(bromomethyl)pentan-1-ol, and how should data contradictions be resolved?
Methodological Answer:
Q. Data Contradiction Resolution :
- If ¹H NMR shows unexpected splitting, compare with computational models (DFT) to confirm stereochemistry.
- Discrepancies in melting points (reported 66–69°C) may arise from polymorphic forms; perform DSC analysis .
Safety & Regulatory Question
Q. What are the critical safety protocols for handling 3-Bromo-2,2-bis(bromomethyl)pentan-1-ol given its toxicity profile?
Methodological Answer:
- Acute Toxicity Mitigation :
- Waste Disposal : Neutralize with 10% sodium thiosulfate before disposal to reduce bromine content .
Q. Regulatory Compliance Table :
| Regulation | Requirement |
|---|---|
| EU REACH | SVHC Candidate List (Annex XIV) |
| California Prop 65 | Carcinogenicity warning required |
| ISO 17881-1:2016 | Detection limit: 100 mg/kg (textiles) |
Stability & Application Question
Q. How does the hydrolytic instability of 3-Bromo-2,2-bis(bromomethyl)pentan-1-ol impact its use in long-term studies?
Methodological Answer:
- Degradation Pathways :
- Application Adjustments :
Advanced Regulatory Question
Q. How do conflicting regulatory classifications impact the use of this compound in cross-institutional research collaborations?
Methodological Answer:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
